8-METHOXY-5-(2-METHOXYBENZOYL)-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLINE-1-THIONE

Specification

• Molecular Formula: C21H19NO3S3
• Molecular Weight: 429.6 g/mol
• IUPAC Name: (8-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-(2-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C21H19NO3S3/c1-21(2)18-17(20(26)28-27-18)14-11-12(24-3)9-10-15(14)22(21)19(23)13-7-5-6-8-16(13)25-4/h5-11H,1-4H3
• Standard InChI Key: FWCFMLDTRDRICU-UHFFFAOYSA-N
• SMILES: CC1(C2=C(C3=C(N1C(=O)C4=CC=CC=C4OC)C=CC(=C3)OC)C(=S)SS2)C
• Canonical SMILES: CC1(C2=C(C3=C(N1C(=O)C4=CC=CC=C4OC)C=CC(=C3)OC)C(=S)SS2)C

Introduction

Synthesis and Characterization

The synthesis of dithioloquinolines typically involves multi-step reactions that require careful control of conditions to achieve the desired structure. Characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry are crucial for confirming the structure and purity of these compounds.

Technique	Purpose
NMR Spectroscopy	Structural confirmation and identification of functional groups.
IR Spectroscopy	Identification of specific functional groups based on vibrational frequencies.
Mass Spectrometry	Determination of molecular weight and fragmentation patterns.

Potential Applications

Dithioloquinolines have been explored for their potential applications in various fields, including materials science and pharmaceuticals. Their unique electronic properties make them candidates for use in organic electronics, while their biological activity suggests potential therapeutic applications.

• Materials Science: These compounds can exhibit interesting optical and electrical properties, making them suitable for applications in organic semiconductors or photovoltaic devices.

• Pharmaceuticals: The biological activity of dithioloquinolines can be leveraged for developing new drugs, although specific applications would depend on detailed biological studies.

Future Research Directions

Future research should focus on synthesizing and characterizing specific dithioloquinoline derivatives to understand their properties better. This could involve exploring new synthesis routes, conducting detailed spectroscopic analyses, and assessing biological activity.

Research Area	Objectives
Synthesis	Develop efficient synthesis methods for specific dithioloquinoline derivatives.
Spectroscopic Analysis	Use advanced spectroscopic techniques to fully characterize the compounds.
Biological Activity	Investigate potential therapeutic applications through biological assays.